5-Trityl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one

• IUPAC Name: 5-trityl-4,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2-one
• InChI: InChI=1S/C26H23NOS/c28-25-18-20-19-27(17-16-24(20)29-25)26(21-10-4-1-5-11-21,22-12-6-2-7-13-22)23-14-8-3-9-15-23/h1-15,18,24H,16-17,19H2
• InChI Key: QWWKINCXTMBNIV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC(=O)SC21)C(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C26H23NOS
• DSSTOX Substance ID: DTXSID00548311
• Molecular Weight: 397.5 g/mol
• CAS RN: 109904-26-9

Description

5-Trityl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one is a heterocyclic compound belonging to the pyridinone family. It is a synthetic organic compound, first synthesized in the laboratory in the early 1990s. This compound has been studied for its various applications in medicinal and industrial chemistry, and its unique properties have made it a highly sought-after compound in the scientific research community.

Scientific Research Applications

Synthesis and Chemical Properties

5-Trityl-5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one is a key intermediate in the synthesis of Prasugrel, an antithrombotic drug. Its synthesis involves alkylation, oxidation, and deprotection reactions, starting from 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride, with an overall yield of about 67% (Pan Xian-hua, 2011).

Antimicrobial Activity

New pyridothienopyrimidines and pyridothienotriazines derivatives synthesized from this compound exhibit antimicrobial activities. These derivatives have potential as lead compounds for developing new antimicrobial agents (A. Abdel-rahman et al., 2002).

Antifungal Properties

A series of compounds derived from this compound, specifically 5-((5-substituted-1-H-1,2,4-triazol-3-yl)methyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridines, demonstrated antifungal activity, particularly against Candida albicans. These compounds have shown promise as potential antifungal agents (J. Sangshetti et al., 2014).

Nitric Oxide Synthase Inhibition

Some derivatives of this compound, particularly 5-Substituted 7-amino-4,5-tetrahydrothieno[2,3-c]pyridines and 6-substituted 4-amino-6,7-dihydrothieno[3,2-c]pyridines, have been identified as potent inhibitors of inducible and neuronal nitric oxide synthase. This indicates their potential use in conditions where nitric oxide synthesis needs to be controlled (H. Beaton et al., 2001).

Biological Activity and Drug Development

4,5,6,7-Tetrahydrothieno pyridine derivatives, including those derived from this compound, have been extensively studied for their biological activities in various models. Some analogs of this compound have shown potent biological activities and are considered potential lead molecules for drug development (J. Sangshetti et al., 2014).

Anticancer Activity

Some derivatives of this compound, particularly those with substitutions at nitrogen of the thienopyridine ring, have shown significant anticancer activity. This highlights the potential of these compounds in the field of cancer research (N. Rao et al., 2018).